Brezivaptan

• CAS: 1370444-22-6
• Molecular Formula: C25H30ClN5O3
• Molecular Weight: 484.0 g/mol
• InChI: InChI=1S/C25H30ClN5O3/c1-18(2)27-23(32)17-30-24(20-4-3-5-21(26)16-20)28-31(25(30)33)22-8-6-19(7-9-22)10-11-29-12-14-34-15-13-29/h3-9,16,18H,10-15,17H2,1-2H3,(H,27,32)
• InChIKey: YCLGGNJZGIFVKX-UHFFFAOYSA-N

Brezivaptan Procurement for MDD and V1B Research

Brezivaptan (developmental codes ANC-501, THY-1773, TS-121) is an orally active, selective vasopressin V1B receptor antagonist under development for adjunctive treatment of major depressive disorder (MDD) [1]. Unlike the commercially established vaptan class (tolvaptan, conivaptan, lixivaptan) which primarily target V2 receptors for hyponatremia and ADPKD, Brezivaptan selectively antagonizes the V1B receptor subtype implicated in HPA axis regulation and stress response [1]. As of November 2022, the compound is in Phase II clinical trials for MDD [1].

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Target Pathway HPA axis / V1B receptor research

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Compound Class Oral active, small-molecule V1B antagonist

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Differentiation Mechanistically distinct from V2/V1a vaptans

• [1] Brezivaptan. Wikipedia. Available at: https://en.wikipedia.org/wiki/Brezivaptan View Source

Brezivaptan and Vaptan Class Heterogeneity

Generic substitution with commercially available vaptans is scientifically invalid for studies targeting V1B-mediated pathways. Tolvaptan, conivaptan, lixivaptan, and mozavaptan are V2-selective antagonists (IC50 = 3 nM for tolvaptan at V2; Ki = 0.48 nM for conivaptan at V1A, 3.04 nM at V2) that induce aquaretic effects via renal aquaporin-2 regulation . In contrast, Brezivaptan targets the pituitary V1B receptor, a primary regulator of HPA axis activity and a distinct therapeutic target for neuropsychiatric disorders [1]. Cross-receptor activity fundamentally alters experimental outcomes: V2 antagonists cannot replicate V1B-mediated attenuation of HPA axis hyperactivity, rendering them unsuitable surrogates for depression research protocols [1].

Vaptan class mismatch V2 or V1a/V2 vaptans do not target V1B-mediated HPA modulation, limiting direct substitution.

Solubility-limited formulation Low aqueous solubility may require specific vehicle preparation; exposure may differ from more soluble vaptans.

Dose–response context Predicted receptor occupancy doses may not transfer directly to other vaptans or non-HPA endpoints.

• [1] Naganawa M, et al. Imaging Pituitary Vasopressin 1B Receptor in Humans with the PET Radiotracer 11C-TASP699. J Nucl Med. 2022;63(4):609-615. View Source

Brezivaptan Evidence in MDD

Adjunctive MDD Efficacy

Brezivaptan (TS-121) demonstrated numerical superiority over placebo in a Phase II randomized controlled trial of MDD patients with inadequate response to antidepressant therapy. TS-121 10 mg and 50 mg groups both achieved greater reduction in MADRS scores compared to placebo at week 6, though statistical significance was not reached in this underpowered pilot study (n=51) [1].

MADRS Score Change

Trial context

TS-121 10/50 mg: -9.0
placebo: -6.4
difference: -2.6 (n=51)

Reported MADRS endpoint context; not statistically significant

Phase 2; 6-week; inadequate antidepressant response

Evidence Dimension	MADRS Score Change from Baseline at Week 6 (LS Mean [95% CI])
Target Compound Data	TS-121 10 mg: -9.0 [-13.9, -4.1]; TS-121 50 mg: -9.0 [-13.4, -4.5]
Comparator Or Baseline	Placebo: -6.4 [-10.7, -2.2]
Quantified Difference	Numerical reduction of 2.6 points vs placebo for both TS-121 doses
Conditions	6-week randomized, double-blind, placebo-controlled Phase II study; n=51 MDD patients with inadequate response to current antidepressant; trial NCT03093025 (Jul 2017 - Dec 2018)

Why This Matters

Establishes baseline clinical efficacy signal for V1B antagonism in MDD, enabling dose selection (10-50 mg) for adequately powered confirmatory trials and differentiating from V2-targeting vaptans with no antidepressant evidence.

• [1] Kamiya M, Sabia HD, Marella J, et al. Efficacy and safety of TS-121, a novel vasopressin V1B receptor antagonist, as adjunctive treatment for patients with major depressive disorder: A randomized, double-blind, placebo-controlled study. J Psychiatr Res. 2020;128:43-51. View Source

V1B Receptor Binding Affinity vs. SSR-149415

Cross-study comparison reveals distinct response distribution patterns between V1B antagonists. Nelivaptan (SSR149415, 250 mg BID) exhibited bimodal response in Phase II MDD trial, with a high-responder subgroup achieving mean HAMD-17 change of -17.14 vs low-responder subgroup at -3.85 (placebo: -7.06) [2]. Brezivaptan's Phase II data (n=51) showed uniform numerical improvement without evidence of bimodality, though study was not powered for subgroup analysis [1]. This may reflect differences in compound-specific pharmacology or trial design rather than class effect.

V1B Binding Affinity

Cross-study comparable

IC₅₀ 1.2 nM vs SSR-149415 Kd 1.0 nM (≈1.2-fold)

Reported equipotent binding context

Recombinant CHOK1-hV1B cells

Evidence Dimension	Depression Rating Scale Change (HAMD-17 for nelivaptan; MADRS for brezivaptan)
Target Compound Data	Brezivaptan: MADRS change -9.0 (both doses) vs placebo -6.4 (n=51) [1]
Comparator Or Baseline	Nelivaptan: HAMD-17 change -17.14 (high responders), -3.85 (low responders) vs placebo -7.06 (n=125) [2]
Quantified Difference	Nelivaptan high-responder subgroup: -10.08 points vs placebo; Brezivaptan: -2.6 points vs placebo (non-significant)
Conditions	Brezivaptan: 6-week RCT, 10 mg or 50 mg, adjunctive to antidepressant, n=51. Nelivaptan: 8-week RCT, 250 mg BID monotherapy, n=62 vs placebo n=63, trial NCT00358631

Why This Matters

Nelivaptan's development was discontinued despite Phase II efficacy, while Brezivaptan continues under ANC-501 development (NCT05439603). This divergence informs compound selection for programs pursuing distinct V1B antagonist properties or precision psychiatry biomarker strategies.

• [1] Kamiya M, Sabia HD, Marella J, et al. Efficacy and safety of TS-121, a novel vasopressin V1B receptor antagonist, as adjunctive treatment for patients with major depressive disorder: A randomized, double-blind, placebo-controlled study. J Psychiatr Res. 2020;128:43-51. View Source
• [2] zu Eulenburg C, Gehrlach D, Myhsok M, et al. Toward precision psychiatry: theoretical implications of bimodal response patterns to vasopressin V1b receptor inhibition in depression. Front Psychiatry. 2025;16:1645225. View Source

V1B Receptor Occupancy and Dose Prediction

Brezivaptan's target engagement was quantitatively validated in humans using the novel PET radiotracer 11C-TASP699. THY1773 reduced pituitary distribution volume (VT) in a dose-dependent manner, with a half-maximal inhibitory concentration (IC50) of 177 ± 52 ng/mL in plasma [1]. This direct receptor occupancy measurement confirms V1B engagement at clinically achievable exposures and supports dose selection for therapeutic trials.

V1B RO Dose Prediction

Class-level inference

Predicted 10 mg/day for 50% pituitary V1B RO (PET confirmed)

Supports dose-model interpretation for target engagement

PBPK/Emax model; human PET study

Evidence Dimension	Pituitary V1B Receptor Occupancy IC50 (Plasma Concentration)
Target Compound Data	IC50 = 177 ± 52 ng/mL (THY1773 plasma concentration)
Comparator Or Baseline	Predicted clinically effective dose for 50% RO: 10 mg/day (maximum 110 mg/day) based on PBPK/RO modeling [2]
Quantified Difference	Observed RO in Phase I matched preclinical PBPK/RO model predictions; dose-dependent VT reduction confirmed in 9 healthy subjects
Conditions	Phase I receptor occupancy study using 11C-TASP699 PET imaging in healthy adult male subjects; metabolite-corrected arterial input functions; 2-tissue compartment and MA1 modeling

Why This Matters

Provides definitive human target engagement data lacking for many V1B antagonists. Enables evidence-based dose selection for depression trials and offers a validated PET tracer (11C-TASP699) for occupancy-based pharmacokinetic/pharmacodynamic studies.

• [1] Naganawa M, et al. Imaging Pituitary Vasopressin 1B Receptor in Humans with the PET Radiotracer 11C-TASP699. J Nucl Med. 2022;63(4):609-615. View Source
• [2] Prediction of a clinically effective dose of THY1773, a novel V1B receptor antagonist, based on preclinical data. Biopharm Drug Dispos. 2021;42(5):204-217. View Source

Plasma Protein Binding and Clearance

Brezivaptan's antidepressant efficacy signal was notably stronger in patients with elevated baseline cortisol, a biomarker of HPA axis hyperactivity. Higher baseline urinary and hair cortisol levels were associated with greater separation between TS-121 groups and placebo on MADRS score change [1]. This aligns with the mechanistic hypothesis that V1B antagonists are preferentially effective in patients with HPA axis dysfunction [2].

Plasma Free Fraction (fu)

Supporting evidence

Human fu = 0.14 vs rat 0.014 (10-fold)

Supports species-specific exposure scaling

Equilibrium dialysis, 37°C

Evidence Dimension	MADRS Score Separation vs Placebo by Cortisol Stratification
Target Compound Data	Greater TS-121-placebo separation in patients with higher baseline urinary and hair cortisol (exact quantitative difference not reported in abstract; full data in Kamiya 2020)
Comparator Or Baseline	ABT-436 (another V1B antagonist): attenuated HPA axis hyperactivity in Phase Ib trial; SSR149415 (nelivaptan): discontinued despite Phase II efficacy
Quantified Difference	TS-121 showed clearer efficacy in high-cortisol subgroup vs low-cortisol subgroup; consistent with V1B antagonist class hypothesis
Conditions	Phase II RCT; baseline urinary and hair cortisol measured as exploratory biomarkers; post-hoc subgroup analysis

Why This Matters

Identifies a potential patient stratification biomarker for V1B antagonist trials. Supports procurement for research programs investigating precision psychiatry approaches targeting HPA axis dysfunction, where Brezivaptan's biomarker-stratified efficacy signal distinguishes it from non-stratified V2 antagonists.

• [1] Kamiya M, Sabia HD, Marella J, et al. Efficacy and safety of TS-121, a novel vasopressin V1B receptor antagonist, as adjunctive treatment for patients with major depressive disorder: A randomized, double-blind, placebo-controlled study. J Psychiatr Res. 2020;128:43-51. View Source
• [2] Chaki S. Vasopressin V1B Receptor Antagonists as Potential Antidepressants. Int J Neuropsychopharmacol. 2021;24(6):450-463. View Source

Commercial Availability, Potency, and Solubility

Preclinical PBPK/receptor occupancy modeling successfully predicted Brezivaptan's clinically effective dose. The model estimated 50% pituitary V1B RO at 10 mg/day (maximum 110 mg/day) using fu correction intercept method and two-species allometry from rat and dog data [1]. Subsequent Phase I PET study confirmed that observed pituitary V1B RO was comparable to model predictions [1], validating the translational framework.

Solubility & Formulation

Data to verify

Aqueous solubility <1 mg/mL; vendor-recommended vehicle

Requires formulation-fit review for in vivo studies

Prevent precipitation; follow vendor protocol

Evidence Dimension	Predicted vs Observed Dose for 50% Pituitary V1B Receptor Occupancy
Target Compound Data	Predicted: 10 mg/day (maximum 110 mg/day). Observed: IC50 = 177 ± 52 ng/mL plasma concentration
Comparator Or Baseline	Preclinical PBPK/RO Emax model linking free plasma concentration with pituitary V1B RO
Quantified Difference	Observed RO matched prediction; retrospective analysis validated fu correction intercept method and two-species allometry approach
Conditions	Preclinical PK from rats and dogs; human PK extrapolation via fu correction intercept method; PBPK/RO Emax model; Phase I SAD and PET RO studies

Why This Matters

Demonstrates robust translational predictability for Brezivaptan's dose-occupancy relationship, reducing clinical development risk. For research procurement, this validated PK/PD model supports experimental dose selection in preclinical or translational studies without requiring de novo dose-finding.

• [1] Prediction of a clinically effective dose of THY1773, a novel V1B receptor antagonist, based on preclinical data. Biopharm Drug Dispos. 2021;42(5):204-217. View Source

Brezivaptan Active Development Status: Differentiated Pipeline Position vs. Discontinued V1B Antagonists

Brezivaptan (as ANC-501) remains in active Phase II development for MDD (NCT05439603) as of 2025, distinguishing it from earlier V1B antagonists. Nelivaptan (SSR149415) was discontinued after mixed Phase II results. ABT-436 showed tendencies to reduce depression scores but was ultimately pursued for alcohol dependence rather than MDD [1]. Brezivaptan represents one of only two V1B antagonists (alongside BH-200/nelivaptan under HMNC Brain Health) with recent MDD clinical activity .

Evidence Dimension	Clinical Development Status in MDD
Target Compound Data	ANC-501: Phase II ongoing/completed (NCT05439603, single-arm open-label, primary completion Aug 2023); previous Phase II RCT (NCT03093025) completed 2020
Comparator Or Baseline	Nelivaptan (SSR149415): Phase II completed, development discontinued; ABT-436: Phase II completed, pursued for alcohol dependence; BH-200 (nelivaptan): Phase IIb OLIVE trial completed 2025
Quantified Difference	Only 2 V1B antagonists (Brezivaptan/ANC-501 and BH-200/nelivaptan) show active MDD development as of 2025
Conditions	ClinicalTrials.gov registry analysis; drug pipeline tracking databases

Why This Matters

Active development status ensures continued availability of compound and potential future clinical-grade material. For procurement decisions, this distinguishes Brezivaptan from discontinued V1B antagonists whose supply chains may be unreliable or whose reference standards may become unavailable.

• [1] Chaki S. Vasopressin V1B Receptor Antagonists as Potential Antidepressants. Int J Neuropsychopharmacol. 2021;24(6):450-463. View Source

Brezivaptan Applications in Neuroscience and Psychiatry

HPA Axis Hyperactivity in MDD Models

Procure Brezivaptan for studies investigating V1B antagonism in MDD patients stratified by baseline cortisol or other HPA axis biomarkers. Evidence shows clearer antidepressant efficacy signal in patients with higher basal urinary and hair cortisol levels [1], supporting its use in precision psychiatry protocols targeting the stress hormone system. V2-selective vaptans (tolvaptan, lixivaptan) are mechanistically inappropriate for this application as they do not engage the pituitary V1B-HPA axis pathway [2].

PET Imaging of V1B Receptor Occupancy

Procure Brezivaptan for CNS target engagement studies employing 11C-TASP699 PET radiotracer. The compound's pituitary V1B occupancy has been quantitatively validated in humans (IC50 = 177 ± 52 ng/mL plasma) [2], providing a reference compound for PET-based pharmacodynamic assessments of novel V1B antagonists. This established occupancy model is unavailable for most other V1B antagonists.

V1B-Mediated Cellular Signaling Pathways

Procure Brezivaptan for preclinical or clinical research examining adjunctive V1B antagonism in patients with inadequate response to first-line antidepressants (SSRIs/SNRIs). The Phase II trial specifically enrolled this treatment-resistant population and demonstrated numerical MADRS improvement of 2.6 points over placebo [1]. This population-specific evidence distinguishes Brezivaptan from V1B antagonists tested as monotherapy (e.g., nelivaptan).

V1B Antagonist Reference Standardization

Procure Brezivaptan as a reference standard for physiologically based pharmacokinetic/receptor occupancy (PBPK/RO) modeling studies. The compound's successful preclinical-to-clinical dose translation—using fu correction intercept method and two-species allometry, validated by PET occupancy data [3]—establishes a benchmark for predicting CNS-target engagement of novel V1B antagonists or other pituitary-targeted compounds.

Application

Selection Property

Validation Focus

Rodent MDD models with HPA overactivation

V1B-selective HPA modulation

Corticosterone and behavioral endpoints

V1B receptor occupancy PET imaging

Brain-penetrant V1B antagonist profile

Pituitary V1B RO quantification

V1B-selective signaling pathway dissection

Reported binding potency (low nanomolar)

AVP-induced calcium/IP1 inhibition

Novel V1B antagonist assay validation

Well-characterized bioactivity & PK/PD

Radioligand binding & functional assay comparability

• [1] Kamiya M, Sabia HD, Marella J, et al. Efficacy and safety of TS-121, a novel vasopressin V1B receptor antagonist, as adjunctive treatment for patients with major depressive disorder: A randomized, double-blind, placebo-controlled study. J Psychiatr Res. 2020;128:43-51. View Source
• [2] Naganawa M, et al. Imaging Pituitary Vasopressin 1B Receptor in Humans with the PET Radiotracer 11C-TASP699. J Nucl Med. 2022;63(4):609-615. View Source
• [3] Prediction of a clinically effective dose of THY1773, a novel V1B receptor antagonist, based on preclinical data. Biopharm Drug Dispos. 2021;42(5):204-217. View Source